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Introduction

DOWEX MONOSPHERE C-400 H(+)-FORM STRO is a high-performance, uniform particle
size strong acid cation exchange resin. It is characterized by its robust styrene-divinylbenzene
(DVB) matrix and sulfonic acid functional groups. This resin is specifically engineered for
demanding applications, primarily in industrial and household water softening, and is suitable
for use in deep bed configurations.[1] Its monodisperse nature, meaning the beads are of a
nearly identical size, contributes to superior kinetic performance and operational efficiency
compared to conventional polydisperse resins.

This technical guide provides an in-depth overview of DOWEX MONOSPHERE C-400 H(+)-
FORM STRO, including its core properties, operational protocols, and relevant performance
data, to support its application in research, development, and industrial processes.

Core Properties and Specifications

The performance of an ion exchange resin is defined by its physical and chemical
characteristics. The following tables summarize the key quantitative data for DOWEX
MONOSPHERE C-400 H(+)-FORM STRO. Where specific data for the C-400 H(+) STRO
variant is not publicly available, typical values for similar DOWEX strong acid cation resins are
provided as a reference.
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Physical Properties

Property Value Unit Notes
) Translucent Spherical
Physical Form - -
Beads
Styrene- Provides excellent
Matrix Divinylbenzene - physical and chemical
Copolymer stability.
Uniform particle size
Mean Particle Size Data Not Available pum enhances kinetic
performance.
Indicates a narrow
Uniformity Coefficient <1.1 - particle size
distribution.
Ensures mechanical
Whole Uncracked
>95 % strength and
Beads
durability.
Shipping Weight Data Not Available g/L (Ibs/ft3) -
Particle Density Data Not Available g/mL -
Chemical Properties
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Property Value Unit Notes
Strong acid
) ) ) functionality for
Functional Group Sulfonic Acid - ) ]
effective cation
exchange.
) In the hydrogen form,
lonic Form (as i
. H+ - ready for cation
shipped)
exchange.
As per DuPont™
Total Exchange TapTec™ household
] >1.95 eqg/L ] )
Capacity water-softening resin
specifications.[2]
Water Retention )
) Data Not Available % -
Capacity
. Typical value for
Total Swelling (Na+ - o
~7-8 % similar DOWEX

H+)

resins.

Recommended Operating Conditions

Parameter Recommended Value Unit
Maximum Operating )

Data Not Available °C (°F)
Temperature
pH Range 0-14 -
Minimum Bed Depth > 700 mm

Service Flow Rate

Data Not Available

m/h (gpm/ft?)

Regeneration Flow Rate

Data Not Available

m/h (gpm/ft?)

Experimental Protocols
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The following sections detail generalized experimental protocols for the use of DOWEX
MONOSPHERE C-400 H(+)-FORM STRO in its primary application of water softening. These
protocols are based on standard industry practices for strong acid cation exchange resins.

Water Softening (Service Cycle)

The primary function of DOWEX MONOSPHERE C-400 H(+)-FORM STRO in water softening
is the removal of hardness ions (primarily Ca2* and Mg?*) from water.

Methodology:

o Column Preparation: The resin is packed into a suitable ion exchange column to the
recommended bed depth (> 700 mm). The bed is then backwashed with water to remove
any fine particles and to classify the resin beads.

o Service Flow: Hard water is passed through the resin bed at the specified service flow rate.

e lon Exchange: As the water flows through the resin, the sulfonic acid functional groups (-
SOsH) release H* ions and capture the divalent cations (Caz*, Mg2*) from the water.

e Monitoring: The effluent water is monitored for hardness breakthrough. Breakthrough occurs
when the resin's capacity is exhausted, and the hardness of the treated water begins to rise.

o Cycle Termination: The service cycle is terminated when the effluent hardness reaches a
predetermined limit.

Water Softening Protocol

Ion Exchange
(Ca?*/Mg?* Captured)

Effluent Monitoring

(Hardness Test) Regeneration Cycle
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Figure 1: Water Softening Experimental Workflow.
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Regeneration Cycle

Once the resin is exhausted, it needs to be regenerated to restore its ion exchange capacity.
For the H(+) form, this is typically done using a strong acid.

Methodology:

o Backwash: The resin bed is backwashed with water to remove any particulate matter
accumulated during the service cycle and to reclassify the resin beads.

e Regenerant Introduction: A solution of a strong acid (e.g., hydrochloric acid or sulfuric acid) is
passed through the resin bed. The H* ions from the acid displace the captured Ca2* and
Mg?* ions from the resin's functional groups.

e Slow Rinse (Displacement): A slow rinse with water is performed to push the remaining
regenerant solution through the bed, ensuring complete contact with the resin.

o Fast Rinse: A fast rinse with water is then used to flush out the displaced hardness ions and
any excess regenerant from the resin bed.

e Return to Service: The regenerated resin is now ready for the next service cycle.

Resin Regeneration Protocol

Backwash Regenerant Introduction Slow Rinse Returm o Service
(Strong Acid) (Displacement)
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Figure 2: Resin Regeneration Experimental Workflow.

Signaling Pathways and Logical Relationships

In the context of ion exchange resins, "signaling pathways" are not applicable in the biological
sense. However, the logical relationship of the ion exchange process can be visualized.
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Ion Exchange Logical Relationship

Click to download full resolution via product page

Figure 3: lon Exchange Mechanism.

Conclusion

DOWEX MONOSPHERE C-400 H(+)-FORM STRO is a specialized strong acid cation
exchange resin with uniform particle size, designed for high-efficiency water softening and
other purification applications. Its robust physical and chemical properties make it a reliable
choice for industrial and research settings. The provided protocols offer a foundational
understanding of its application, which can be optimized based on specific process
requirements. For detailed design and operation, it is always recommended to consult the
manufacturer's specific guidelines and technical support.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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